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Compound of Interest

Compound Name: Oleoyl chloride

Cat. No.: B052042 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for Oleoyl Chloride

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the chemical properties and associated hazards of oleoyl chloride is

paramount for ensuring laboratory safety and experimental success. This technical guide

provides a detailed overview of the Material Safety Data Sheet (MSDS), also known as the

Safety Data Sheet (SDS), for oleoyl chloride (CAS No. 112-77-6).

Chemical and Physical Properties
Oleoyl chloride is a fatty acid derivative that presents as a colorless to pale yellow or brown

oily liquid with a pungent odor.[1][2][3] It is derived from oleic acid and is highly reactive,

particularly with nucleophiles, due to the presence of the acyl chloride functional group.[1][2]

This reactivity makes it a versatile intermediate in organic synthesis.[1][4] It is soluble in

common organic solvents like acetone, chloroform, and toluene but is insoluble in and reacts

with water.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b052042?utm_src=pdf-interest
https://www.benchchem.com/product/b052042?utm_src=pdf-body
https://www.benchchem.com/product/b052042?utm_src=pdf-body
https://www.benchchem.com/product/b052042?utm_src=pdf-body
https://www.benchchem.com/product/b052042?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/oleoyl-chloride-dic2371.html
https://www.nbinno.com/article/other-organic-chemicals/chemistry-oleoyl-chloride-properties-applications-ft
https://www.chempak.net/msds/OLEOYL%20CHLORIDE.PDF
https://www.guidechem.com/encyclopedia/oleoyl-chloride-dic2371.html
https://www.nbinno.com/article/other-organic-chemicals/chemistry-oleoyl-chloride-properties-applications-ft
https://www.guidechem.com/encyclopedia/oleoyl-chloride-dic2371.html
https://www.chemimpex.com/products/39046
https://www.guidechem.com/encyclopedia/oleoyl-chloride-dic2371.html
https://vandemark.com/wp-content/uploads/2025/01/TDS_Oleoyl-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₈H₃₃ClO [6][7]

Molecular Weight 300.91 g/mol [2][6][7]

Appearance
Colorless to pale yellow/brown

liquid
[1][2][5]

Odor Pungent, characteristic [1][3][8]

Boiling Point
193 °C at 4 mmHg; 175-180

°C at 1 kPa
[5][9][10]

Density 0.91 - 0.96 g/mL at 20-25 °C [1][9]

Flash Point >110 °C (>230 °F) [5][9]

Refractive Index n20/D 1.463 [9]

Water Solubility Decomposes [1]

Hazards Identification and GHS Classification
Oleoyl chloride is classified as a corrosive substance.[3] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals categorizes it as Skin Corrosion, Category

1B.[6][11] This classification indicates that it causes severe skin burns and eye damage upon

contact.
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GHS Classification Code Description Source(s)

Pictogram Corrosion [6]

Signal Word Danger [6][10]

Hazard Statement H314

Causes severe skin

burns and eye

damage

[6][10][11]

Hazard Statement H290
May be corrosive to

metals
[8][12]

Precautionary

Statements

P260, P264, P280,

P301+P330+P331,

P303+P361+P353,

P304+P340,

P305+P351+P338,

P363, P405, P501

See below for details [6][10]
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GHS Classification

Label Elements

Prevention (P2XX)

Response (P3XX)

Skin Corrosion/Irritation, Category 1B
May be corrosive to metals

Corrosion

leads to

Signal Word: Danger

requires

H314: Causes severe skin burns and eye damage
H290: May be corrosive to metals

results in

Do not breathe
vapours/spray

necessitates

Wear protective
gloves/clothing/eye/face

protection

necessitates

IF SWALLOWED:
Rinse mouth. Do NOT

induce vomiting

if exposure occurs

IF ON SKIN:
Take off contaminated
clothing. Rinse skin.

if exposure occurs

IF IN EYES:
Rinse cautiously with

water. Remove contacts.

if exposure occurs

Immediately call a
POISON CENTER or doctor

Click to download full resolution via product page
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Toxicological Information
Oleoyl chloride is considered highly corrosive and toxic upon contact or inhalation.[1] Acute

exposure can lead to severe irritation and burns of the skin, eyes, and respiratory tract.[1][3]

This is due to its reactivity with biological tissues and the release of hydrogen chloride upon

hydrolysis.[1] While specific data on acute inhalation and dermal toxicity are limited, the primary

hazard is its corrosive nature.[3]

Toxicity Data Value Species Source(s)

LD50 (Oral) >2000 mg/kg Rat [5]

Skin Irritation
Corrosive / Causes

severe burns
Not applicable [3][6][10]

Eye Irritation
Corrosive / Causes

severe eye damage
Not applicable [3][6][10]

Carcinogenicity

Not classified as a

carcinogen by IARC,

NTP, ACGIH or OSHA

Not applicable [1][3]

Experimental Protocols
Synthesis of Oleoyl Chloride
A common method for the synthesis of oleoyl chloride involves the reaction of oleic acid with a

chlorinating agent.[2]

Method 1: Using Phosphorus Trichloride

Charge a reaction vessel with oleic acid.

While stirring, slowly add phosphorus trichloride (PCl₃), maintaining the temperature

between 25-33°C.

After the addition is complete, increase the temperature to 55°C.

Hold the reaction at this temperature for 4 hours.
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After the holding period, the lower layer of phosphorous acid is separated to yield oleoyl
chloride.[1]

Method 2: Using Thionyl Chloride or Oxalyl Chloride

React oleic acid with a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride

under mild heating (typically 40-70°C).

The reaction converts the carboxylic acid group into the acyl chloride.

Purify the resulting oleoyl chloride via distillation under reduced pressure to remove

impurities and the excess chlorinating agent.[1]

Reactants

Process

Products

Oleic Acid

Controlled Reaction
(25-70°C)

Chlorinating Agent
(e.g., PCl₃, SOCl₂)

Separation / Distillation
(under reduced pressure)

Oleoyl Chloride Byproducts
(e.g., Phosphorous Acid, HCl, SO₂)
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Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to maintain the stability of oleoyl chloride and to

prevent hazardous situations.

Handling:

Work in a well-ventilated area, preferably in a fume hood.[1][10]

Avoid breathing vapors or mists.[3][10]

Do not get on skin or in eyes.[3]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles or a face shield, and protective clothing.[1][5][10]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as water,

alcohols, amines, strong bases, and heat sources.[1][3]

Keep containers tightly sealed under an inert atmosphere (e.g., nitrogen or argon) to prevent

hydrolysis from moisture.[1]

Store locked up.[6][10] Recommended storage temperature is often -20°C or 4°C.[1][10]

First Aid Measures:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek

immediate medical attention.[3][10]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

or shower for at least 15 minutes. Seek immediate medical attention.[3][10]
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Inhalation: Remove the person to fresh air and keep comfortable for breathing. If breathing is

difficult, administer oxygen. Seek immediate medical attention.[3][10]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, foam, water fog, or carbon dioxide.[3]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

toxic fumes such as hydrogen chloride and oxides of carbon.[3][11]

Special Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective, acid-resistant clothing.[3]
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Exposure Occurs

Assess Scene for Safety

Identify Exposure Type

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove Contaminated Clothing

Rinse Eyes with Water (15+ min)

Move to Fresh Air Rinse Mouth, Do NOT Induce Vomiting

Rinse Skin with Water (15+ min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Ecological Information
There is limited information available regarding the ecotoxicity of oleoyl chloride. Most safety

data sheets indicate that no data is available for its effects on aquatic life or its persistence and

degradability in the environment.[3][10] Due to its reactivity with water to form oleic acid and
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hydrochloric acid, spills may cause localized pH changes in aquatic environments.[2][5] It is

crucial to prevent the material from entering public sewer systems or waterways.[3]

This guide is intended for informational purposes and should not replace a thorough review of

the official Safety Data Sheet provided by the supplier. Always consult the most current SDS for

oleoyl chloride before handling or using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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